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Compound of Interest

Compound Name: Aluminum palmitate

Cat. No.: B148219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical properties of

aluminum palmitate. The information is curated for professionals in research, science, and

drug development who require precise and reliable data for their work. This document

summarizes key physical characteristics, outlines relevant experimental protocols for their

determination, and presents a logical workflow for the physical characterization of this

compound.

Core Physical Properties
Aluminum palmitate, a salt of palmitic acid and aluminum, can exist in several forms, primarily

as aluminum monopalmitate, dipalmitate, and tripalmitate. The physical properties can vary

depending on the specific form and purity of the substance. The most commonly referenced

form in technical literature is aluminum tripalmitate.

Quantitative Data Summary
The following table summarizes the reported physical properties of aluminum palmitate, with

clarifications on the likely form of the compound.
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Property Value Likely Form/Notes

Molecular Formula C48H93AlO6
Aluminum Tripalmitate[1][2][3]

[4]

Molecular Weight 793.23 g/mol
Aluminum Tripalmitate[1][2][3]

[5][6][7]

Appearance
White to yellowish powder or

mass.[1][2][3][5]
General

Melting Point 62.5 °C Likely Aluminum Tripalmitate[6]

200 °C
Dihydroxy Monopalmitate[2][5]

[8]

Boiling Point
340.6 °C at 760 mmHg

(estimated)

Likely Aluminum Tripalmitate[6]

[9]

Density 0.892 g/cm³ Likely Aluminum Tripalmitate[6]

1.072 g/cm³
Likely Aluminum Tripalmitate[2]

[5][8]

Solubility
Insoluble in water and alcohol.

[1][2][3][5][8]
General

Soluble in petroleum ether,

ethanol, and benzene.[3]
General

Forms a gel with

hydrocarbons.[2][3]
General

Experimental Protocols
Detailed experimental protocols for the characterization of aluminum palmitate are not readily

available in the public domain. However, standard methodologies for determining the physical

properties of fine powders and metal soaps are applicable.

Determination of Melting Point
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The melting point of aluminum palmitate can be determined using a standard melting point

apparatus, such as a Mel-Temp or a Thiele tube.

Methodology:

A small, dry sample of aluminum palmitate is packed into a capillary tube.[10][11]

The capillary tube is placed in the heating block of the apparatus.[10]

The sample is heated at a controlled rate.[12]

The temperature at which the substance begins to melt and the temperature at which it is

completely molten are recorded as the melting range.[10][12]

For accuracy, a slow heating rate (e.g., 1-2 °C per minute) should be used near the expected

melting point.[12][13]

Determination of Density
The bulk density of aluminum palmitate powder can be determined using standardized

methods such as those outlined by ASTM International.

Applicable Standards:

ASTM D1895: Standard Test Methods for Apparent Density, Bulk Factor, and Pourability of

Plastic Materials. This standard provides several methods suitable for fine powders.[14]

ASTM D7481: Standard Test Methods for Determining Loose and Tapped Bulk Densities of

Powders Using a Graduated Cylinder.[15]

ASTM D6683: Standard Test Method for Measuring Bulk Density Values of Powders and

Other Bulk Solids as a Function of Compressive Stress.[16]

General Procedure (based on ASTM D1895 Method A):

A funnel with a specified orifice is used to deliver the powder.
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The aluminum palmitate powder is allowed to flow freely into a cylindrical cup of a known

volume until it overflows.[14]

The excess powder is scraped off level with the top of the cup.

The weight of the powder in the cup is determined.

The apparent density is calculated by dividing the mass of the powder by the volume of the

cup.[14]

Determination of Solubility
A qualitative assessment of solubility can be performed by simple dissolution tests. For more

quantitative analysis, especially in organic solvents, more advanced techniques may be

required.

Qualitative Methodology:

A small, measured amount of aluminum palmitate is added to a test tube containing a

known volume of the solvent to be tested.[17]

The mixture is agitated vigorously for a set period.

The solution is allowed to stand and is visually inspected for any undissolved solid. Complete

dissolution indicates good solubility, while the presence of a residue suggests limited or no

solubility.[17]

Quantitative Methodology: For precise solubility measurements of metal soaps in organic

solvents, techniques such as radiotracer methods can be employed to determine the

concentration of the dissolved soap.[18][19] Alternatively, a gravimetric method can be adapted

from standard procedures for nanomaterials:

A suspension of aluminum palmitate in the solvent is prepared at a known concentration.

[20]

The suspension is agitated for a prolonged period to ensure equilibrium is reached.[20]

The suspension is then centrifuged and filtered to separate the undissolved solid.[20]
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The solvent from the filtrate is evaporated, and the mass of the dissolved aluminum
palmitate is determined.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the physical characterization of a

powder such as aluminum palmitate.

Physical Characterization Workflow for Aluminum Palmitate

Sample Preparation
(Drying, Sieving)

Visual Inspection
(Color, Form)

Melting Point Determination
(e.g., Mel-Temp)

Density Measurement
(e.g., ASTM D1895)

Solubility Assessment
(Qualitative/Quantitative)

Data Analysis and Reporting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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